Cas no 960198-53-2 (2-(2,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester)
960198-53-2 structure
Product Name:2-(2,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester
CAS No:960198-53-2
MF:C12H8F2N2O2
MW:250.200929641724
CID:891546
PubChem ID:45073369
Update Time:2025-04-19
2-(2,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester
- methyl 2-(2,5-difluorophenyl)pyrimidine-5-carboxylate
- 960198-53-2
- SCHEMBL1365709
-
- Inchi: 1S/C12H8F2N2O2/c1-18-12(17)7-5-15-11(16-6-7)9-4-8(13)2-3-10(9)14/h2-6H,1H3
- InChI Key: KMDZDNAPCIQWOM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C1N=CC(C(=O)OC)=CN=1)F
Computed Properties
- Exact Mass: 250.05500
- Monoisotopic Mass: 250.05538383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- PSA: 52.08000
- LogP: 2.20840
2-(2,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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